Cas no 1478503-58-0 (Ethyl 3,5-dibromo-4-methylbenzoate)

• Product Name: Ethyl 3,5-dibromo-4-methylbenzoate
• CAS No: 1478503-58-0
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4938012
• Update Time: 2025-06-28

Ethyl 3,5-dibromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,5-dibromo-4-methylbenzoate
• 3,5-Dibromo-4-methyl-benzoic acid ethyl ester
• BB 0246911
• 3,5-Dibromo-4-methyl-benzoic acid ethyl ester
• Ethyl 3,5-dibromo-4-methylbenzoate

• Inchi： 1S/C10H10Br2O2/c1-3-14-10(13)7-4-8(11)6(2)9(12)5-7/h4-5H,3H2,1-2H3
• InChI Key： PUBRFCQNCOXASI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=C(C=1C)Br

Computed Properties

• Exact Mass: 321.90271 g/mol
• Monoisotopic Mass: 319.90475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 321.99

Additional information on Ethyl 3,5-dibromo-4-methylbenzoate

Ethyl 3,5-dibromo-4-methylbenzoate (CAS No. 1478503-58-0): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3,5-dibromo-4-methylbenzoate (CAS No. 1478503-58-0) is a significant compound in the realm of organic synthesis, particularly as an intermediate in the development of pharmaceuticals and specialty chemicals. Its unique structural properties, characterized by the presence of bromine and methyl substituents on a benzoate backbone, make it a valuable building block for various synthetic applications.

The compound's molecular structure, consisting of a benzene ring substituted with two bromine atoms at the 3rd and 5th positions and a methyl group at the 4th position, endows it with distinct reactivity. This arrangement allows for selective functionalization at multiple sites, making it a versatile precursor in the synthesis of more complex molecules. The benzoate ester group further enhances its utility by providing a handle for further chemical transformations, such as hydrolysis or transesterification.

In recent years, there has been growing interest in the use of halogenated aromatic compounds like Ethyl 3,5-dibromo-4-methylbenzoate in medicinal chemistry. The bromine atoms serve as excellent leaving groups in nucleophilic substitution reactions, enabling the introduction of diverse functional groups into the molecule. This property is particularly useful in the synthesis of drug candidates, where precise control over molecular architecture is crucial.

One of the most compelling applications of this compound is in the development of antiviral and anticancer agents. Researchers have leveraged its structural features to design molecules that interact with biological targets with high specificity. For instance, studies have shown that derivatives of Ethyl 3,5-dibromo-4-methylbenzoate can inhibit the activity of certain enzymes involved in viral replication. The bromine atoms facilitate modifications that enhance binding affinity to these targets, potentially leading to more effective therapeutic agents.

The compound's role in material science is also noteworthy. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing polymers and advanced materials. These materials often exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in electronics and coatings.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 3,5-dibromo-4-methylbenzoate. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl groups at various positions on the benzene ring. This flexibility has opened up new avenues for designing complex molecular structures with tailored properties.

The pharmaceutical industry has also benefited from the use of this intermediate in drug discovery programs. By incorporating halogenated aromatic moieties into drug candidates, researchers can improve metabolic stability and pharmacokinetic profiles. Additionally, the presence of multiple reactive sites allows for rapid diversification of molecular libraries, accelerating the process of identifying lead compounds.

In conclusion, Ethyl 3,5-dibromo-4-methylbenzoate (CAS No. 1478503-58-0) is a multifaceted compound with broad applications in chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers in pharmaceuticals, materials science, and beyond. As synthetic methodologies continue to evolve, the potential uses for this compound are likely to expand even further.